Cas no 1367830-46-3 (Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate is a boronic ester derivative featuring a pyrrole core, commonly employed in Suzuki-Miyaura cross-coupling reactions. The isopropyl and methyl ester substituents enhance steric and electronic tuning, while the dioxaborolane group ensures stability and reactivity in palladium-catalyzed transformations. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where its robust boronate functionality facilitates efficient C-C bond formation. Its crystalline nature and moderate solubility in organic solvents make it suitable for controlled reaction conditions. The product is typically handled under inert atmospheres to preserve its reactivity. Storage at low temperatures in a dry environment is recommended to maintain stability.

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate structure

1367830-46-3 structure

Product Name:Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate

CAS No:1367830-46-3

MF:C₁₅H₂₄BNO₄

MW:293.1663646698

CID:3167975

PubChem ID:66826798

Update Time:2025-06-29

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
- A1-22636
- Methyl1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
- 2-Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H pyrrole-2-carboxylate
- (1-ISOPROPYL-5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)BORONIC ACID PINACOL ESTER
- methyl 1-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-2-carboxylate
- SB63976
- SCHEMBL878145
- DNIYKGPBTBHFPL-UHFFFAOYSA-N
- 1367830-46-3
- Inchi： 1S/C15H24BNO4/c1-10(2)17-9-11(8-12(17)13(18)19-7)16-20-14(3,4)15(5,6)21-16/h8-10H,1-7H3
- InChI Key： DNIYKGPBTBHFPL-UHFFFAOYSA-N
- SMILES： O1B(C2C=C(C(=O)OC)N(C(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 293.1798384g/mol
Monoisotopic Mass: 293.1798384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135110-1g	Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate	1367830-46-3	95 %	1g	$613	2021-08-05
Chemenu	CM135110-1g	Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate	1367830-46-3	95%+	1g	$674	2023-03-07
Alichem	A109005085-5g	Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate	1367830-46-3	95%	5g	2,921.20 USD	2021-06-01
Alichem	A109005085-10g	Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate	1367830-46-3	95%	10g	4,140.60 USD	2021-06-01
Alichem	A109005085-25g	Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate	1367830-46-3	95%	25g	7,035.00 USD	2021-06-01